Cas no 1016494-33-9 (4-(3-bromophenoxy)pyridine)

• Product Name: 4-(3-bromophenoxy)pyridine
• CAS No: 1016494-33-9
• MF: C₁₁H₈BrNO
• MW: 250.09132194519
• CID: 4566765
• Update Time: 2025-08-05

4-(3-bromophenoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenoxy)pyridine

• Inchi： 1S/C11H8BrNO/c12-9-2-1-3-11(8-9)14-10-4-6-13-7-5-10/h1-8H
• InChI Key： BOSNYMCOXXOGSZ-UHFFFAOYSA-N
• SMILES： C1N=CC=C(OC2=CC=CC(Br)=C2)C=1

Computed Properties

• Exact Mass: 248.97893g/mol
• Monoisotopic Mass: 248.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 250.09g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-(3-bromophenoxy)pyridine

Introduction to CAS No. 1016494-33-9: 4-(3-Bromophenoxy)Pyridine

4-(3-Bromophenoxy)Pyridine, also known by its CAS number 1016494-33-9, is a versatile organic compound with significant applications in various fields, particularly in pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a pyridine ring with a phenoxy group substituted with a bromine atom at the meta position. The combination of these functional groups imparts distinctive chemical properties, making it an interesting subject for both academic research and industrial applications.

The molecular formula of 4-(3-Bromophenoxy)Pyridine is C8H5BrN, and its molecular weight is approximately 207.0 g/mol. The compound exists as a white crystalline solid under standard conditions, with a melting point of around 155°C and a boiling point of approximately 285°C at standard pressure. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, making it suitable for various synthetic and analytical procedures.

Recent advancements in synthetic chemistry have led to the development of novel methods for the preparation of 4-(3-Bromophenoxy)Pyridine. One such method involves the nucleophilic aromatic substitution reaction, where the phenoxy group is introduced onto the pyridine ring under specific catalytic conditions. This approach has been optimized to enhance yield and purity, making it more accessible for large-scale production.

In terms of applications, 4-(3-Bromophenoxy)Pyridine has gained significant attention in the pharmaceutical industry due to its potential as a building block for drug discovery. Its ability to act as a precursor for more complex molecules has been exploited in the synthesis of various bioactive compounds, including antiviral agents and anticancer drugs. Recent studies have highlighted its role in the development of novel therapeutic agents targeting specific cellular pathways.

The electronic properties of 4-(3-Bromophenoxy)Pyridine make it an attractive candidate for applications in materials science, particularly in the field of organic electronics. Its ability to participate in π-π interactions and its high thermal stability make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its potential as a component in organic photovoltaic devices, where it can contribute to improved charge transport properties.

The environmental impact of 4-(3-Bromophenoxy)Pyridine has also been a topic of recent research interest. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial use and environmental release. These findings have informed the development of sustainable synthetic methods and waste management practices.

In conclusion, 4-(3-Bromophenoxy)Pyridine (CAS No. 1016494-33-9) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and industrial development.